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Compound of Interest

Compound Name: Metahexestrol

Cat. No.: B1236963

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metahexestrol is a synthetic non-steroidal estrogen that has been utilized in scientific research
to investigate estrogen receptor (ER) signaling and its effects on cell proliferation. Accurate and
consistent preparation of a Metahexestrol stock solution is critical for obtaining reliable and
reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for
dissolving hydrophobic compounds like Metahexestrol for use in in vitro and in vivo studies.
This document provides a detailed protocol for the preparation, storage, and handling of a
Metahexestrol stock solution in DMSO.

Quantitative Data Summary

A precise solubility value for Metahexestrol in DMSO is not readily available in the public
domain. However, based on the solubility of structurally similar compounds and general
laboratory practices, a stock solution in the millimolar range is typically achievable. The
effective concentration in cell-based assays provides a crucial reference point for the
preparation of stock solutions.
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Parameter Value Source

Chemical Formula C18H2202 PubChem

Molecular Weight 270.37 g/mol PubChem

CAS Number 71953-72-5 PubChem

Biological Activity (EDso) 1.0 yM in MCF-7 cells MedChemExpress
Recommended Solvent DMSO General Laboratory Practice
Stock Solution Storage -20°C or -80°C General Laboratory Practice

Final DMSO Concentration in )
<0.5% General Laboratory Practice
Assay

Experimental Protocols

Materials
o Metahexestrol powder (CAS: 71953-72-5)

e Anhydrous or molecular biology grade Dimethyl sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile filter tips

Protocol for Preparation of a 10 mM Metahexestrol Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for subsequent dilutions in cell culture experiments.

o Pre-weighing Preparation: Before opening, bring the vial of Metahexestrol powder to room
temperature to prevent condensation.
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Weighing Metahexestrol: Carefully weigh out 2.70 mg of Metahexestrol powder using a
calibrated analytical balance and place it into a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
Metahexestrol powder.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary. Visually inspect the solution to ensure there are no visible particles.

Sterilization (Optional): If required for the specific application, the stock solution can be
sterilized by passing it through a 0.22 um syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C, protected from light.

Protocol for Preparing Working Solutions

For cell culture experiments, the high-concentration DMSO stock solution must be diluted to the

final desired concentration in the cell culture medium. It is crucial to maintain a low final

concentration of DMSO (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Determine Final Concentration: Decide on the final concentration of Metahexestrol required
for your experiment (e.g., based on the EDso of 1.0 pM).

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in cell culture medium to
achieve the desired final concentration. For example, to make a 1 uM working solution from
a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 pL of the 10 mM stock to 1 mL
of cell culture medium).

Control Group: Prepare a vehicle control by adding the same final concentration of DMSO to
the cell culture medium without Metahexestrol.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment.

Visualizations
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Experimental Workflow for Stock Solution Preparation

Workflow for Metahexestrol Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM Metahexestrol stock solution in DMSO.

Simplified Estrogen Receptor Signaling Pathway

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1236963?utm_src=pdf-body-img
https://www.benchchem.com/product/b1236963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Metahexestrol is known to interact with estrogen receptors. Estrogen signaling can be broadly

divided into genomic and non-genomic pathways. The following diagram illustrates a simplified
overview of these pathways.

Simplified Estrogen Receptor Signaling Pathways
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Caption: Overview of genomic and non-genomic estrogen receptor signaling pathways.

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Metahexestrol Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236963#how-to-prepare-metahexestrol-stock-
solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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